Ethyl 4-[[2-[[5-[(4-butoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[5-[(4-butoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C24H26N4O5S2/c1-3-5-14-33-19-12-8-16(9-13-19)21(30)26-23-27-28-24(35-23)34-15-20(29)25-18-10-6-17(7-11-18)22(31)32-4-2/h6-13H,3-5,14-15H2,1-2H3,(H,25,29)(H,26,27,30)
• InChI Key: WAALIKJDEMBGFG-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=C(C=C3)C(=O)OCC
• Molecular Formula: C24H26N4O5S2
• Molecular Weight: 514.6 g/mol

Description

Ethyl 4-[[2-[[5-[(4-butoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate is a useful research compound. Its molecular formula is C24H26N4O5S2 and its molecular weight is 514.62. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Synthesis

Compounds containing thiadiazole moieties, like the one , have been a subject of study due to their interesting chemical properties and potential for further chemical transformations. For instance, ethyl benzoate thiocarbohydrazone undergoes various reactions in polar solvents to produce compounds like 3-phenyl-4-amino-1, 2,4-triazoline-5-thione, indicating the potential for synthesizing a wide range of chemical structures from thiadiazole derivatives (Postovskii et al., 1977).

Antimicrobial Applications

Compounds featuring thiadiazole and quinazoline structures have been evaluated for their antimicrobial properties. Ethyl 4-[2-(2-chlorophenyl)-4-oxo-3-hydroquinazolin-3yl]-benzoate and its derivatives have shown antibacterial and antifungal activities, highlighting the potential of such compounds in developing new antimicrobial agents (Desai et al., 2007).

Molecular Docking and Pharmacological Studies

The synthesis of ethylated sulfonamides incorporating 1,4-benzodioxane moiety demonstrates the exploration of new chemical entities for pharmacological applications. These compounds were screened against various enzymes and bacterial strains, showcasing the methodological approach towards discovering novel inhibitors with potential therapeutic applications (Irshad et al., 2016).

Anticancer Research

The synthesis of new 1,3,4-thiadiazoles, 1,3,4-selenadiazoles, and 1,2,4-triazolo[4,3-a]pyrimidines containing benzoxazole or benzothiazole moieties demonstrates an ongoing effort in the design and evaluation of novel compounds for anticancer activity. These compounds were tested against certain cancer tumors, indicating the role of such structural frameworks in developing potential anticancer agents (Abdelall et al., 2010).